(2E)-butenoyl-CoA

• Molecular Formula: C25H40N7O17P3S
• Molecular Weight: 835.6 g/mol
• InChI: InChI=1S/C25H40N7O17P3S/c1-4-5-16(34)53-9-8-27-15(33)6-7-28-23(37)20(36)25(2,3)11-46-52(43,44)49-51(41,42)45-10-14-19(48-50(38,39)40)18(35)24(47-14)32-13-31-17-21(26)29-12-30-22(17)32/h4-5,12-14,18-20,24,35-36H,6-11H2,1-3H3,(H,27,33)(H,28,37)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40)/b5-4+
• InChIKey: KFWWCMJSYSSPSK-SNAWJCMRSA-N

What Is (2E)-Butenoyl-CoA: Chemical Class and Core Functional Characteristics

(2E)-Butenoyl-CoA (commonly known as crotonyl-CoA) is a short-chain trans-2-enoyl-CoA thioester that functions as a central metabolic intermediate in mitochondrial and peroxisomal fatty acid β-oxidation, as well as in the fermentation pathways of butyrate-producing anaerobic bacteria [1]. It serves as the obligate substrate for short-chain enoyl-CoA hydratase (crotonase, EC 4.2.1.17) in the hydration step of β-oxidation, and is also the acyl donor for histone lysine crotonylation (Kcr), a distinct epigenetic post-translational modification [2]. Its trans (E) configuration at the α,β double bond is structurally essential for enzymatic recognition by enoyl-CoA hydratases, which exhibit absolute stereospecificity in distinguishing trans from cis isomers [3].

1 Serves as specific substrate for short-chain enoyl-CoA hydratase (crotonase) in mitochondrial β-oxidation assays

2 Required acyl donor for histone lysine crotonylation (Kcr) studies; trans (E) configuration essential for enzymatic recognition

3 Supports differentiation between short-chain and long-chain enoyl-CoA hydratase isoforms

• [1] Reactome. UniProt:P30084 ECHS1. Enoyl-CoA hydratase, mitochondrial. Accessed 2026. View Source
• [2] Sabari BR, Zhang D, Allis CD, Zhao Y. Metabolic regulation of gene expression through histone acylations. Nat Rev Mol Cell Biol. 2017;18(2):90-101. View Source
• [3] BRENDA Enzyme Database. Literature summary for 4.2.1.17 (enoyl-CoA hydratase). Stereospecificity: absolute stereospecificity of 1 in 400,000. Accessed 2026. View Source

Why (2E)-Butenoyl-CoA Cannot Be Replaced by Other Short-Chain Acyl-CoA Analogs in Research and Industrial Workflows

Substituting (2E)-butenoyl-CoA with structurally similar short-chain acyl-CoAs—such as butyryl-CoA (the fully saturated C4 analog), acetoacetyl-CoA (the β-keto C4 analog), or longer-chain enoyl-CoAs—introduces fundamental experimental confounds because each analog occupies distinct metabolic niches governed by enzyme-substrate specificity, distinct stereoelectronic requirements, and divergent downstream biochemical fates [1]. Butyryl-CoA lacks the α,β-unsaturated double bond required for hydration by crotonase and cannot serve as a crotonyl donor for lysine crotonylation [2]. Conversely, longer-chain enoyl-CoAs (e.g., trans-2-decenoyl-CoA) exhibit markedly different kinetic parameters with short-chain-specific hydratases—in some cases 10-fold activity differences—making them unsuitable proxies for short-chain β-oxidation studies [3]. The following quantitative evidence demonstrates precisely where (2E)-butenoyl-CoA possesses measurable, selection-relevant differentiation.

Butyryl-CoA lacks α,β-unsaturation

Cannot substitute as crotonase substrate or lysine crotonylation donor; measures butyrylation, not Kcr.

Longer-chain enoyl-CoAs reduce turnover

Short-chain hydratases exhibit chain-length-dependent rate decreases; may compromise assay sensitivity and reproducibility.

Acyl donor specificity mismatch

p300/CBP and ADA complexes select crotonyl-CoA over butyryl-CoA in a concentration-dependent manner; using analogs alters modification readout.

• [1] Waterson RM, Hill RL. Enoyl coenzyme A hydratase (crotonase). Catalytic properties of crotonase and its possible regulatory role in fatty acid oxidation. J Biol Chem. 1972;247(16):5258-5265. View Source
• [2] Kaczmarska Z, Ortega E, Goudarzi A, et al. Structure of p300 in complex with acyl-CoA variants. Nat Chem Biol. 2017;13(1):21-29. View Source
• [3] MetaCyc. Enzymatic reaction of D-3-hydroxyacyl-CoA hydro-lyase (2-enoyl-CoA hydratase II). Accessed 2026. View Source

Quantitative Evidence for (2E)-Butenoyl-CoA Differentiation vs. Closest Analogs

ECHS1 Substrate Specificity Profile: High Preference for Crotonyl-CoA vs. Other Short-Chain Enoyl-CoAs

The mitochondrial short-chain enoyl-CoA hydratase ECHS1 (EC 4.2.1.17) exhibits high substrate specificity for crotonyl-CoA ((2E)-butenoyl-CoA) relative to other short-chain enoyl-CoA substrates. This represents a class-level differentiation based on the enzyme's natural substrate preference, with crotonyl-CoA serving as the optimal physiological substrate among C4-C6 enoyl-CoAs [1]. The enzyme's catalytic efficiency (kcat/Km) approaches the diffusion-controlled limit, reflecting evolutionary optimization for this specific substrate [2].

Substrate specificity

Class-level inference

High specificity for crotonyl-CoA; moderate for acryloyl-, 3-methylcrotonyl-, and methacrylyl-CoA

Class-level substrate preference supports crotonyl-CoA as preferred hydratase substrate in β-oxidation.

Human ECHS1, in vitro profiling; qualitative ranking.

Evidence Dimension	Substrate specificity ranking (enoyl-CoA hydratase ECHS1)
Target Compound Data	High specificity for crotonyl-CoA ((2E)-butenoyl-CoA)
Comparator Or Baseline	Moderate specificity for acryloyl-CoA, 3-methylcrotonyl-CoA, and methacrylyl-CoA
Quantified Difference	Qualitative tiered classification; crotonyl-CoA designated as the high-specificity substrate vs. moderate specificity for comparators
Conditions	Human mitochondrial ECHS1, recombinant enzyme, in vitro substrate profiling (PubMed:26251176)

Why This Matters

This differential specificity profile informs researchers that for β-oxidation hydration assays, crotonyl-CoA is the physiologically relevant substrate choice, whereas the moderate-specificity analogs may yield reduced turnover or require higher enzyme concentrations.

• [1] UniProt Consortium. UniProtKB - P30084 (ECHM_HUMAN). Enoyl-CoA hydratase, mitochondrial. Accessed 2026. View Source
• [2] MetaCyc. Short chain enoyl-CoA hydratase (EC 4.2.1.17) from Bos taurus. Accessed 2026. View Source

Catalytic Efficiency: Crotonyl-CoA Approaches Diffusion-Controlled Limit for Enoyl-CoA Hydratase

Bovine liver short-chain enoyl-CoA hydratase (crotonase) processes crotonyl-CoA with a catalytic efficiency (kcat/Km) of approximately 5 × 10^7 M^-1 s^-1, a value that approaches the theoretical diffusion-controlled limit for enzyme-substrate encounters [1]. This represents cross-study comparable evidence: while the enzyme accepts longer-chain enoyl-CoA substrates, the reaction rate decreases linearly with increasing chain length up to C16 [1]. The exceptionally high kcat/Km for crotonyl-CoA reflects its status as the enzyme's optimal physiological substrate, far exceeding the efficiency reported for medium- or long-chain enoyl-CoAs [2].

Catalytic efficiency

Cross-study comparable

kcat/Km ≈ 5 × 10⁷ M⁻¹ s⁻¹; Km ≈ 20 µM

Near diffusion-limited turnover supports robust kinetic assays for short-chain hydratase.

Bovine liver crotonase (Waterson & Hill, 1972).

Evidence Dimension	Catalytic efficiency (kcat/Km) of enoyl-CoA hydratase
Target Compound Data	kcat/Km ≈ 5 × 10^7 M^-1 s^-1; Km ≈ 20 μM
Comparator Or Baseline	Longer-chain enoyl-CoAs (C6-C16): reaction rate decreases linearly with increasing chain length
Quantified Difference	Diffusion-controlled efficiency (near theoretical limit) vs. progressively lower rates for longer-chain substrates
Conditions	Bovine liver mitochondrial short-chain enoyl-CoA hydratase, purified enzyme, in vitro kinetic assay (Waterson & Hill, 1972)

Why This Matters

For enzymology studies requiring maximal catalytic turnover, crotonyl-CoA is the unequivocal substrate choice—using longer-chain enoyl-CoAs will result in measurably lower reaction velocities under identical assay conditions.

• [1] Waterson RM, Hill RL. Enoyl coenzyme A hydratase (crotonase). Catalytic properties of crotonase and its possible regulatory role in fatty acid oxidation. J Biol Chem. 1972;247(16):5258-5265. View Source
• [2] MetaCyc. Short chain enoyl-CoA hydratase: crotonyl-CoA as optimum substrate. Accessed 2026. View Source

Chain-Length Preference: Hydratase I Vmax 16-Fold Higher for Crotonyl-CoA vs. C16 Enoyl-CoA

In Mycobacterium smegmatis, enoyl-CoA hydratase I exhibits a progressive decrease in Vmax as the carbon-chain length of the substrate increases. The enzyme displays a Vmax of 2,488 units/mg for crotonyl-CoA (C4) compared to only 154 units/mg for hexadecenoyl-CoA (C16), representing a 16-fold difference in maximal velocity [1]. Notably, the Km values for these substrates are relatively similar (82 μM, 91 μM, and 105 μM for C4, C10, and C16 substrates, respectively), indicating that the differential activity is driven primarily by catalytic turnover (kcat) rather than substrate binding affinity [1]. This cross-study evidence demonstrates quantifiable chain-length discrimination.

Vmax chain-length

Cross-study comparable

Vmax 2,488 units/mg (C4) vs. 154 units/mg (C16); 16-fold difference

Short-chain preference confirmed by substantially higher catalytic turnover.

M. smegmatis hydratase I; similar Km values.

Evidence Dimension	Vmax of enoyl-CoA hydratase I
Target Compound Data	Vmax = 2,488 units/mg; Km = 82 μM
Comparator Or Baseline	Decenoyl-CoA (C10): Vmax not directly reported, Km = 91 μM; Hexadecenoyl-CoA (C16): Vmax = 154 units/mg, Km = 105 μM
Quantified Difference	16-fold higher Vmax for crotonyl-CoA vs. hexadecenoyl-CoA (2,488 vs. 154 units/mg)
Conditions	Mycobacterium smegmatis, purified enoyl-CoA hydratase I, in vitro enzyme assay (Shimakata et al., 1980)

Why This Matters

Researchers studying short-chain fatty acid metabolism in mycobacteria should prioritize crotonyl-CoA over longer-chain enoyl-CoAs, as the latter will yield >10-fold lower signal intensity, potentially compromising assay sensitivity and reproducibility.

• [1] Shimakata T, Fujita Y, Kusaka T. Purification of two forms of enoyl-CoA hydratase from Mycobacterium smegmatis. J Biochem. 1980;88(4):1045-1050. View Source

Enoyl-CoA Hydratase II Km: 110 μM for Crotonyl-CoA vs. 9.5 μM for trans-2-Decenoyl-CoA

In contrast to short-chain-specific hydratases, the peroxisomal D-3-hydroxyacyl-CoA hydro-lyase (2-enoyl-CoA hydratase II) exhibits a clear preference for long-chain substrates. This enzyme displays a 10-fold higher activity with trans-2-decenoyl-CoA compared to trans-2-butenoyl-CoA (crotonyl-CoA) [1]. The Km values reflect this differential: 9.5 μM for trans-2-decenoyl-CoA versus 110 μM for trans-2-butenoyl-CoA, representing an 11.6-fold difference in apparent binding affinity [1]. This direct head-to-head comparison within the same enzyme preparation establishes that crotonyl-CoA is a poor substrate for long-chain-specific hydratases.

Km comparison

Direct head-to-head

Crotonyl-CoAKm 110 µM

trans-2-Decenoyl-CoAKm 9.5 µM (11.6-fold lower)

Peroxisomal hydratase II strongly prefers long-chain substrates; crotonyl-CoA is a poor substrate for this isoform.

Cucumber peroxisomal enzyme (Engeland & Kindl, 1991).

Evidence Dimension	Km for 2-enoyl-CoA hydratase II
Target Compound Data	Km = 110 μM for trans-2-butenoyl-CoA
Comparator Or Baseline	Km = 9.5 μM for trans-2-decenoyl-CoA
Quantified Difference	11.6-fold higher Km for crotonyl-CoA; 10-fold lower activity with crotonyl-CoA
Conditions	Cucumber (Cucumis sativus) peroxisomal 2-enoyl-CoA hydratase II, purified enzyme, in vitro kinetic assay (Engeland et al., 1991)

Why This Matters

This evidence demonstrates that (2E)-butenoyl-CoA and longer-chain enoyl-CoAs are not interchangeable across different hydratase isoforms. For peroxisomal β-oxidation studies requiring hydratase II activity, trans-2-decenoyl-CoA is the appropriate substrate; crotonyl-CoA will yield significantly lower activity and should be avoided.

• [1] Engeland K, Kindl H. Purification and characterization of a plant peroxisomal Δ2,Δ3-enoyl-CoA isomerase acting on 3-cis-enoyl-CoA and 3-trans-enoyl-CoA. Eur J Biochem. 1991;200(1):171-178. (Data compiled in MetaCyc) View Source

Epigenetic Acyl Donor Specificity: Crotonyl-CoA vs. Butyryl-CoA in Histone Acylation

The abundance of histone crotonylation (Kcr) is directly correlated with the intracellular concentration of its metabolic precursor crotonyl-CoA, and this relationship is distinct from that of histone butyrylation (Kbu) and butyryl-CoA [1]. Evidence from yeast epigenetics screens demonstrates that these two structurally similar short-chain acyl-CoAs (differing only by the presence of an α,β-unsaturated double bond in crotonyl-CoA) engage distinct regulatory pathways and exhibit differential antibody recognition patterns [1]. Notably, the same histone acetyltransferase complexes (e.g., the ADA complex) can catalyze both crotonylation and butyrylation, but the selection of the acyl donor is governed by the relative availability and binding affinity of the respective acyl-CoA species [2]. This represents class-level inference regarding metabolic-epigenetic coupling.

Acyl donor specificity

Class-level inference

Crotonyl-CoA drives Kcr; butyryl-CoA drives Kbu. Distinct antibody recognition and regulatory pathways.

α,β-unsaturation determines which PTM is written; substitution alters epigenetic readout.

S. cerevisiae Epi-ID screens; p300/ADA complex context.

Evidence Dimension	Acyl donor for histone lysine acylation
Target Compound Data	Crotonyl-CoA: donor for lysine crotonylation (Kcr); abundance directly correlates with histone Kcr levels
Comparator Or Baseline	Butyryl-CoA: donor for lysine butyrylation (Kbu); structurally identical except lacking α,β-unsaturation
Quantified Difference	Qualitative distinction: the α,β-unsaturated bond confers distinct antibody recognition and differential writer/eraser enzyme engagement
Conditions	Saccharomyces cerevisiae, in vivo chromatin immunoprecipitation and Epi-ID screening (Kaczmarska et al., 2021)

Why This Matters

For epigenetics research requiring specific interrogation of lysine crotonylation pathways, (2E)-butenoyl-CoA is the only appropriate acyl donor. Substituting butyryl-CoA—even at identical concentrations—will measure an entirely different post-translational modification (butyrylation rather than crotonylation), invalidating the experimental objective.

• [1] Kaczmarska Z, Ortega E, Goudarzi A, et al. Epigenetics Identifier screens reveal regulators of chromatin acylation and limited specificity of acylation antibodies. Sci Rep. 2021;11:12795. View Source
• [2] Sabari BR, Tang Z, Huang H, et al. Intracellular crotonyl-CoA stimulates transcription through p300-catalyzed histone crotonylation. Mol Cell. 2015;58(2):203-215. View Source

Product Inhibition: Crotonyl-CoA Acts as Competitive Inhibitor of Butyryl-CoA Dehydrogenase

In the reverse direction of the butyryl-CoA dehydrogenase (BCD) reaction, crotonyl-CoA functions not only as a substrate for reduction to butyryl-CoA but also as a competitive inhibitor of the forward (oxidation) reaction. Stopped-flow kinetic analysis of pig kidney general acyl-CoA dehydrogenase (GAD) reveals that crotonyl-CoA binds with a Ki of 0.015 mM (15 μM) [1]. The reduction of GAD by butyryl-CoA is reversible and triphasic, with the slowest phase being 100-fold slower than the preceding phase, indicating complex kinetic regulation by the crotonyl-CoA/butyryl-CoA couple [2]. This class-level evidence distinguishes crotonyl-CoA from other enoyl-CoAs in its capacity to modulate acyl-CoA dehydrogenase activity via product inhibition.

Product inhibition

Class-level inference

Ki = 15 µM for crotonyl-CoA on general acyl-CoA dehydrogenase

Crotonyl-CoA acts as competitive inhibitor; regulatory behavior may not transfer to longer-chain enoyl-CoAs.

Pig kidney GAD, stopped-flow kinetics (Schopfer et al., 1988).

Evidence Dimension	Inhibition constant (Ki) for general acyl-CoA dehydrogenase
Target Compound Data	Ki = 0.015 mM (15 μM) for crotonyl-CoA
Comparator Or Baseline	Butyryl-CoA functions as substrate for oxidation; crotonyl-CoA as product inhibitor
Quantified Difference	Ki = 15 μM for crotonyl-CoA; triphasic reduction kinetics with 100-fold rate differences between phases
Conditions	Pig kidney (Sus scrofa) general acyl-CoA dehydrogenase, stopped-flow rapid reaction kinetics, pH not specified (Schopfer et al., 1988)

Why This Matters

When designing acyl-CoA dehydrogenase inhibition assays or metabolic flux studies, researchers must account for the product inhibition exerted by crotonyl-CoA. Using alternative enoyl-CoAs (e.g., longer-chain species) may not recapitulate this regulatory behavior, leading to inaccurate modeling of short-chain fatty acid oxidation kinetics.

• [1] Schopfer LM, Massey V, Ghisla S, Thorpe C. Oxidation-reduction of general acyl-CoA dehydrogenase by the butyryl-CoA/crotonyl-CoA couple. A new investigation of the rapid reaction kinetics. Biochemistry. 1988;27(17):6599-6611. View Source
• [2] BRENDA Enzyme Database. Ki value for crotonyl-CoA with acyl-CoA dehydrogenase (EC 1.3.8.7). Literature summary extracted from Schopfer et al., 1988. View Source

High-Value Research and Industrial Application Scenarios for (2E)-Butenoyl-CoA

Mitochondrial β-Oxidation Enzymology: Short-Chain Fatty Acid Flux Measurements

For enzymology studies of the mitochondrial short-chain fatty acid β-oxidation spiral, (2E)-butenoyl-CoA is the optimal substrate for monitoring enoyl-CoA hydratase (crotonase, EC 4.2.1.17) activity. With a catalytic efficiency approaching the diffusion-controlled limit (kcat/Km ≈ 5 × 10^7 M^-1 s^-1) and a Km of approximately 20-30 μM, this compound enables robust, reproducible kinetic measurements in continuous spectrophotometric assays monitoring the hydration of the α,β-unsaturated double bond at 263 nm or via coupled assays [7]. Using longer-chain enoyl-CoAs (e.g., trans-2-decenoyl-CoA) with mitochondrial short-chain hydratases will yield significantly lower reaction velocities due to chain-length-dependent rate decreases [8].

Peroxisomal Fatty Acid Oxidation Studies: Differentiating Short-Chain vs. Long-Chain Hydratase Isoforms

For researchers characterizing peroxisomal β-oxidation enzymes, (2E)-butenoyl-CoA serves as a critical substrate for discriminating between hydratase isoforms. The peroxisomal D-3-hydroxyacyl-CoA hydro-lyase (hydratase II) exhibits a 10-fold lower activity and 11.6-fold higher Km (110 μM) for crotonyl-CoA compared to long-chain substrates such as trans-2-decenoyl-CoA (Km = 9.5 μM) [7]. This differential kinetic profile makes crotonyl-CoA an essential tool for isoform identification: high activity with crotonyl-CoA indicates a short-chain-specific hydratase I, whereas low activity indicates hydratase II or a long-chain-specific isoform [8].

Epigenetics: Histone Crotonylation (Kcr) Pathway Analysis and Antibody Validation

In chromatin biology and epigenetics research, (2E)-butenoyl-CoA is the specific acyl donor for lysine crotonylation (Kcr), a post-translational modification distinct from acetylation, butyrylation, and succinylation [7]. The compound is required for in vitro histone acyltransferase assays using p300/CBP or the ADA complex, where it competes with acetyl-CoA and other acyl-CoAs for enzyme active sites. Given documented cross-reactivity and limited specificity of commercial pan-K-acyl antibodies [8], (2E)-butenoyl-CoA is also essential for validating antibody specificity through competition assays and for generating crotonylated peptide standards for mass spectrometry-based Kcr detection workflows.

Anaerobic Microbiology: Butyrate Fermentation Pathway Analysis in Clostridia

In studies of butyrate-forming anaerobic bacteria (e.g., Clostridium acetobutylicum, C. kluyveri), (2E)-butenoyl-CoA is a key intermediate in the central carbon metabolism pathway from acetyl-CoA to butyryl-CoA [7]. The reduction of crotonyl-CoA to butyryl-CoA (E°' = -10 mV) by the butyryl-CoA dehydrogenase/Etf complex is a critical energy-conserving step in these fermentative organisms [8]. For metabolic flux analyses, enzyme activity assays, or biotechnological engineering of butyrate production, (2E)-butenoyl-CoA—not butyryl-CoA or acetoacetyl-CoA—is the required substrate for monitoring the terminal reduction step of this pathway [9].

Application

Selection Property

Validation Focus

Mitochondrial β-oxidation enzymology

Short-chain enoyl-CoA hydratase substrate specificity

Hydratase kinetic profiling and continuous spectrophotometric assay reproducibility

Peroxisomal hydratase isoform discrimination

Chain-length-dependent substrate preference

Isoform-specific Km and activity comparison under standardized conditions

Histone crotonylation (Kcr) pathway analysis

Acyl donor specificity for lysine crotonylation

Antibody cross-reactivity assessment and Kcr detection via competition assays

Butyrate fermentation in anaerobes

Crotonyl-CoA as terminal reduction intermediate

Butyryl-CoA dehydrogenase/Etf complex activity and metabolic flux monitoring

• [1] Waterson RM, Hill RL. Enoyl coenzyme A hydratase (crotonase). Catalytic properties of crotonase and its possible regulatory role in fatty acid oxidation. J Biol Chem. 1972;247(16):5258-5265. View Source
• [2] MetaCyc. Short chain enoyl-CoA hydratase: substrate specificity and kinetic parameters. Accessed 2026. View Source
• [3] Engeland K, Kindl H. Purification and characterization of a plant peroxisomal Δ2,Δ3-enoyl-CoA isomerase acting on 3-cis-enoyl-CoA and 3-trans-enoyl-CoA. Eur J Biochem. 1991;200(1):171-178. (Data compiled in MetaCyc) View Source
• [4] Shimakata T, Fujita Y, Kusaka T. Purification of two forms of enoyl-CoA hydratase from Mycobacterium smegmatis. J Biochem. 1980;88(4):1045-1050. View Source
• [5] Sabari BR, Tang Z, Huang H, et al. Intracellular crotonyl-CoA stimulates transcription through p300-catalyzed histone crotonylation. Mol Cell. 2015;58(2):203-215. View Source
• [6] Kaczmarska Z, Ortega E, Goudarzi A, et al. Epigenetics Identifier screens reveal regulators of chromatin acylation and limited specificity of acylation antibodies. Sci Rep. 2021;11:12795. View Source
• [7] Girbal L, Soucaille P. The central metabolic pathway from acetyl-CoA to butyryl-CoA in Clostridium acetobutylicum. FEMS Microbiol Rev. 1995;17(3):287-297. View Source
• [8] Li F, Hinderberger J, Seedorf H, et al. Coupled ferredoxin and crotonyl coenzyme A (CoA) reduction with NADH catalyzed by the butyryl-CoA dehydrogenase/Etf complex from Clostridium kluyveri. J Bacteriol. 2008;190(3):843-850. View Source
• [9] Benito Vaquerizo S. Modeling of microbial electrosynthesis of acetate and butyrate. PhD Thesis. Wageningen University; 2019. Page 90. View Source